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Compound of Interest

Compound Name: D-Ribulose

Cat. No.: B7809820

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling D-Ribulose, including detailed operational and disposal plans. By
offering procedural, step-by-step guidance, this document aims to be a preferred source for
laboratory safety and chemical handling, fostering a culture of safety and trust.

D-Ribulose, a key ketopentose in the pentose phosphate pathway, requires careful handling to
minimize risks and ensure the integrity of research.[1] While many suppliers do not classify D-
Ribose, a structural isomer, as a hazardous substance, specific handling protocols for D-
Ribulose are crucial for maintaining a safe laboratory environment.[2][3][4]

Personal Protective Equipment (PPE) and
Immediate Safety Measures

When handling D-Ribulose, a proactive approach to safety through appropriate personal
protective equipment is essential. The following table summarizes the recommended PPE and
immediate first aid measures in case of exposure.
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Exposure Route

Recommended PPE

First Aid Measures

Eye Contact

Safety glasses with side

shields or goggles.[5]

Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.

Seek medical attention.

Skin Contact

Protective gloves (e.g., Nitrile
rubber), and appropriate
protective clothing to prevent

skin exposure.

Wash off immediately with
soap and plenty of water while
removing all contaminated
clothing and shoes. Seek
medical attention in the event

of irritation.

Use in a well-ventilated area. If

dust is generated, a

Remove from exposure and

move to fresh air. If not

Inhalation breathing, give artificial
NIOSH/CEN approved o )
] ) respiration. Seek medical
respirator is recommended. )
attention.
Clean mouth with water and
) drink plenty of water. Never
_ Do not eat, drink, or smoke _ _
Ingestion give anything by mouth to an

when using this product.

unconscious person. Seek

medical attention.

Safe Handling and Storage

Proper handling and storage are critical to maintaining the stability and purity of D-Ribulose

and ensuring a safe working environment.

» Handling: Handle in accordance with good industrial hygiene and safety practices. Provide

appropriate exhaust ventilation at places where dust may be formed. Avoid breathing vapors,

mist, or gas.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store at

room temperature away from light and moisture.
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Spill Management and Disposal Plan

In the event of a spill or for routine disposal, a clear and effective plan is necessary to mitigate
any potential hazards and environmental contamination.

Spill Response Workflow

D-Ribulose Spill Response

Contain the Spill

Use absorbent material for solutions
Clean Up Spill

Click to download full resolution via product page

Workflow for responding to a D-Ribulose spill.

Disposal: All waste must be handled in accordance with local, state, and federal regulations.
Contact a licensed professional waste disposal service to dispose of this material. For unused
material, it may be possible to dissolve or mix it with a combustible solvent and burn itin a
chemical incinerator equipped with an afterburner and scrubber. Empty containers should be
triple-rinsed, with the rinsate collected as hazardous waste, before disposal.

Standard Operating Procedure for Handling D-
Ribulose

Following a standardized procedure for handling D-Ribulose from receipt to disposal is key to
ensuring safety and experimental consistency.

Handling D-Ribulose: From Preparation to Disposal
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- Tightly sealed container - Decontaminate work surfaces
- Cool, dry, well-ventilated area - Clean equipment

Standard Operating Procedure: D-Ribulose

1. Preparation
- Review SDS

- Don appropriate PPE

2. Weighing and Aliquoting
- Use in a well-ventilated area
- Minimize dust generation

3. Experimental Use

- Handle with care
- Avoid contact and inhalation

Fdr unused material

4. Storage 5. Post-Experiment Cleanup

6. Waste Disposal
- Collect waste in labeled containers
- Follow institutional guidelines

Click to download full resolution via product page

Standard procedure for handling D-Ribulose.

Quantitative Data

The following table summarizes key quantitative information for D-Ribulose.
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Property Value Source
Molecular Formula CsH100s

Molecular Weight 150.1 g/mol

Purity >95%

Solubility in Water 115 mg/ml

Oregon Permissible Exposure
Limit (PEL) for D-Ribose (as Respirable fraction: 5 mg/m3

nuisance dust)

Oregon Permissible Exposure
Limit (PEL) for D-Ribose (as Total Dust: 10 mg/m3

nuisance dust)

Disclaimer: The information provided is based on available safety data sheets for D-Ribulose
and the related compound D-Ribose. It is intended as a guide and should be supplemented
with institution-specific safety protocols and a thorough review of the most current Safety Data
Sheet (SDS) for the specific product being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7809820#personal-protective-equipment-for-
handling-d-ribulose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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